Cas no 1001500-15-7 (4-Amino-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide)

4-Amino-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide is a heterocyclic compound featuring a pyrazole core substituted with an amino group and a furylmethyl carboxamide moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of both amino and carboxamide functional groups enhances its versatility as an intermediate in organic synthesis, enabling further derivatization. Its furan and pyrazole rings contribute to its potential as a scaffold for bioactive molecules, particularly in drug discovery. The compound's stability and well-defined synthetic pathway make it a reliable candidate for research and industrial applications requiring precise molecular modifications.
4-Amino-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide structure
1001500-15-7 structure
Product Name:4-Amino-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide
CAS No:1001500-15-7
MF:C10H12N4O2
MW:220.22788143158
MDL:MFCD04969189
CID:2952108
PubChem ID:7017497
Update Time:2025-06-09

4-Amino-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • ST070077
    • AKOS B018725
    • ART-CHEM-BB B018725
    • 4-amino-N-(2-furylmethyl)-2-methyl-3-pyrazolecarboxamide
    • 4-amino-N-(2-furylmethyl)-2-methyl-pyrazole-3-carboxamide
    • 4-amino-N-(furan-2-ylmethyl)-2-methylpyrazole-3-carboxamide
    • 4-amino-N-(furan-2-ylmethyl)-2-methyl-pyrazole-3-carboxamide
    • 4-Amino-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide
    • 4-AMINO-2-METHYL-2 H-PYRAZOLE-3-CARBOXYLIC ACID (FURAN-2-YLMETHYL)-AMIDE
    • 4-amino-N-(furan-2-ylmethyl)-1-methyl-1H-pyrazole-5-carboxamide
    • 4-amino-N-[(furan-2-yl)methyl]-1-methyl-1H-pyrazole-5-carboxamide
    • BBL038745
    • STK312488
    • 1H-pyrazole-5-carboxamide, 4-amino-N-(2-furanylmethyl)-
    • EN300-229378
    • 4-AMINO-N~5~-(2-FURYLMETHYL)-1-METHYL-1H-PYRAZOLE-5-CARBOXAMIDE
    • LS-06476
    • H33064
    • 1H-pyrazole-5-carboxamide, 4-amino-N-(2-furanylmethyl)-1-methyl-
    • 4-amino-2-methyl-2h-pyrazole-3-carboxylic acid(furan-2-ylmethyl)-amide
    • 4-Amino-2-methyl-2H-pyrazole-3-carboxylic acid (furan-2-ylmethyl)-amide
    • CS-0215239
    • 1001500-15-7
    • MFCD04969189
    • AKOS000309389
    • ALBB-021548
    • ZINC02537017
    • MDL: MFCD04969189
    • Inchi: 1S/C10H12N4O2/c1-14-9(8(11)6-13-14)10(15)12-5-7-3-2-4-16-7/h2-4,6H,5,11H2,1H3,(H,12,15)
    • InChI Key: YGKNAAQUXZMNKO-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CNC(C1=C(C=NN1C)N)=O

Computed Properties

  • Exact Mass: 220.09602564Da
  • Monoisotopic Mass: 220.09602564Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 86.1

4-Amino-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A293375-100mg
4-Amino-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide
1001500-15-7
100mg
$ 185.00 2022-06-08
TRC
A293375-250mg
4-Amino-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide
1001500-15-7
250mg
$ 380.00 2022-06-08
TRC
A293375-500mg
4-Amino-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide
1001500-15-7
500mg
$ 600.00 2022-06-08
abcr
AB412884-500 mg
4-Amino-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide
1001500-15-7
500MG
€313.80 2023-01-14
abcr
AB412884-1 g
4-Amino-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide
1001500-15-7
1g
€406.00 2023-06-16
abcr
AB412884-5 g
4-Amino-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide
1001500-15-7
5g
€1074.00 2023-06-16
Chemenu
CM483028-1g
4-Amino-N-(furan-2-ylmethyl)-1-methyl-1H-pyrazole-5-carboxamide
1001500-15-7 97%
1g
$352 2023-03-07
Fluorochem
030283-250mg
4-Amino-2-methyl-2 H -pyrazole-3-carboxylic acid (furan-2-ylmethyl)-amide
1001500-15-7
250mg
£182.00 2022-02-28
Fluorochem
030283-1g
4-Amino-2-methyl-2 H -pyrazole-3-carboxylic acid (furan-2-ylmethyl)-amide
1001500-15-7
1g
£363.00 2022-02-28
Fluorochem
030283-5g
4-Amino-2-methyl-2 H -pyrazole-3-carboxylic acid (furan-2-ylmethyl)-amide
1001500-15-7
5g
£963.00 2022-02-28

Additional information on 4-Amino-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide

Recent Advances in the Study of 4-Amino-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide (CAS: 1001500-15-7)

4-Amino-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide (CAS: 1001500-15-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique pyrazole and furan moieties, has shown promising pharmacological properties, particularly in the context of targeted therapy and drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential applications in treating various diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a potent inhibitor of specific kinase pathways implicated in inflammatory diseases. The research team employed a combination of molecular docking simulations and in vitro assays to demonstrate the compound's high affinity for the target kinase, with an IC50 value in the nanomolar range. These findings suggest that 4-Amino-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide could serve as a lead compound for developing novel anti-inflammatory agents.

Further research has explored the compound's potential in oncology. A preprint article from early 2024 highlighted its ability to modulate the tumor microenvironment by selectively targeting cancer-associated fibroblasts. The study utilized advanced proteomic analysis to identify the compound's interaction with key signaling proteins, providing a mechanistic basis for its observed anti-tumor effects in preclinical models. These results underscore the compound's versatility and potential as a multi-target therapeutic agent.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and purity of 4-Amino-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide. A novel catalytic system reported in Organic Process Research & Development has demonstrated significant improvements in the final step of the synthesis, achieving a 92% yield with >99% purity. This development is particularly important for scaling up production for further pharmacological evaluation and potential clinical trials.

The compound's pharmacokinetic properties have also been a subject of recent investigation. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) study published in Xenobiotica revealed favorable oral bioavailability and metabolic stability profiles in rodent models. These findings, combined with the compound's demonstrated efficacy in disease models, position it as a strong candidate for further drug development efforts.

Looking forward, several research groups have announced plans to explore structural analogs of 4-Amino-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide to optimize its pharmacological properties. Computational chemistry approaches are being employed to predict potentially more potent derivatives while maintaining the compound's favorable safety profile. These efforts are expected to yield new insights into structure-activity relationships within this chemical class.

In conclusion, the growing body of research on 4-Amino-N-(2-furylmethyl)-1-methyl-1H-pyrazole-5-carboxamide (CAS: 1001500-15-7) demonstrates its significant potential in multiple therapeutic areas. From its promising biological activities to improvements in synthetic methodologies, this compound continues to attract attention from both academic and industrial researchers. Future studies will likely focus on advancing the most promising derivatives through the drug development pipeline while further elucidating its molecular mechanisms of action.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd